(3,4-dihydroquinolin-1(2H)-yl)(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3,4-dihydroquinolin-1(2H)-yl)(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential use in drug discovery and development.
Scientific Research Applications
Oxidative Ring-contraction and Synthesis of Quinoline Derivatives
The compound (3,4-dihydroquinolin-1(2H)-yl)(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)methanone has been studied for its potential applications in scientific research, particularly focusing on its involvement in the synthesis and transformation of quinoline derivatives. A study by Karimi et al. (2015) explored the oxidative ring-contraction of 3H-1-benzazepines to quinoline derivatives using SeO2. The study highlighted the formation of phenyl(3-phenylquinolin-2-yl)methanone and other quinoline derivatives, indicating the compound's potential in generating structurally diverse quinolines through rearrangement or fragmentation paths (Karimi et al., 2015).
Electrochemical Utilization and Synthesis of N-Heterocycles
Liu et al. (2021) discussed an electrocatalytic protocol for synthesizing 2,3-dihydroquinazolin-4(1H)-one, utilizing methanol as the C1 source to cyclize with 2-aminobenzamides. This process, conducted at room temperature and in air, without homogeneous metal catalysts or external oxidants, showcases the compound's role in the synthesis of N-heterocycles, with potential applications in developing deuterated N-heterocycles for more advanced scientific applications (Liu et al., 2021).
Applications in Medicinal Chemistry and Sensor Technology
The compound's derivatives have been investigated for their therapeutic and sensor applications. Bonilla-Castañeda et al. (2022) synthesized a derivative, 4-(3,4-dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone, known for potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties. The comprehensive characterization of this compound underscores its significance in medicinal chemistry and its potential as a therapeutic agent (Bonilla-Castañeda et al., 2022).
Additionally, Jinlai et al. (2016) reported on a novel tetrahydroquinazolin-2-amine-based high selective fluorescent sensor for Zn2+. The sensor, synthesized from nopinone, showed enhanced fluorescence upon adding Zn2+ and was used to detect Zn2+ in fruits, indicating the compound's role in the development of fluorescence-based sensors (Jinlai et al., 2016).
properties
IUPAC Name |
3,4-dihydro-2H-quinolin-1-yl-(5-methyl-1-phenyltriazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O/c1-14-18(20-21-23(14)16-10-3-2-4-11-16)19(24)22-13-7-9-15-8-5-6-12-17(15)22/h2-6,8,10-12H,7,9,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGHSDBUEKSXRIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=CC=C2)C(=O)N3CCCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.